Cas no 2229647-25-8 (4,4-difluoropent-2-en-1-amine)

• Product Name: 4,4-difluoropent-2-en-1-amine
• CAS No: 2229647-25-8
• MF: C₅H₉F₂N
• MW: 121.12846827507
• CID: 5842476
• PubChem ID: 154468685
• Update Time: 2025-06-28

4,4-difluoropent-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoropent-2-en-1-amine
• MFYGLEZDZLKDGN-NSCUHMNNSA-N
• OCID190074499856
• EN300-1944364
• 2229647-25-8

• Inchi： 1S/C5H9F2N/c1-5(6,7)3-2-4-8/h2-3H,4,8H2,1H3/b3-2+
• InChI Key： MFYGLEZDZLKDGN-NSCUHMNNSA-N
• SMILES： FC(C)(/C=C/CN)F

Computed Properties

• Exact Mass: 121.07030562g/mol
• Monoisotopic Mass: 121.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 88.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 26Ų

Additional information on 4,4-difluoropent-2-en-1-amine

Professional Introduction to 4,4-difluoropent-2-en-1-amine (CAS No: 2229647-25-8)

4,4-difluoropent-2-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229647-25-8, is a fluorinated olefinic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features—specifically the presence of two fluorine atoms at the 4-position and an amine functional group at the 1-position of a pent-2-en backbone—exhibits distinct chemical and biological properties that make it a promising candidate for various synthetic applications.

The molecular structure of 4,4-difluoropent-2-en-1-amine (CAS No: 2229647-25-8) imparts a high degree of reactivity, which is leveraged in the synthesis of more complex molecules. The dual fluorine substituents enhance electronic effects, influencing both the reactivity and stability of the compound. This makes it particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, where fluorinated intermediates are often desirable for improving metabolic stability and binding affinity in drug candidates.

In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to modulate pharmacokinetic properties, including bioavailability and duration of action. The amine group in 4,4-difluoropent-2-en-1-amine (CAS No: 2229647-25-8) provides a versatile handle for further functionalization, enabling the synthesis of a wide array of derivatives with tailored biological activities. For instance, this compound has been explored as a precursor in the development of novel antiviral and anticancer agents, where fluorine atoms play a crucial role in enhancing drug efficacy and selectivity.

One of the most compelling aspects of 4,4-difluoropent-2-en-1-amine (CAS No: 2229647-25-8) is its potential application in medicinal chemistry as an intermediate for constructing heterocyclic frameworks. Heterocycles are ubiquitous in biologically active molecules, and introducing fluorine atoms can significantly alter their pharmacological profiles. Studies have demonstrated that fluorinated heterocycles exhibit improved lipophilicity and reduced susceptibility to metabolic degradation, making them ideal for prolonged therapeutic effects. The compound’s reactivity also allows for the facile introduction of other functional groups, such as carboxylic acids or alcohols, expanding its utility in drug design.

The synthesis of 4,4-difluoropent-2-en-1-amine (CAS No: 2229647-25-8) typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and fluorochemical techniques, are often employed to achieve high yields and purity. The presence of fluorine atoms necessitates careful handling under inert conditions to prevent unwanted side reactions, but modern synthetic strategies have greatly improved the efficiency and scalability of its production.

Recent advancements in computational chemistry have further enhanced the understanding of 4,4-difluoropent-2-en-1-amine (CAS No: 2229647-25-8)’s reactivity and potential applications. Molecular modeling studies have revealed that the compound’s electronic distribution is highly influenced by the electron-withdrawing nature of the fluorine substituents, which can be exploited to fine-tune its interactions with biological targets. This knowledge has guided the design of novel derivatives with enhanced binding affinities and selectivity for specific enzymes or receptors involved in disease pathways.

The pharmaceutical industry has shown particular interest in fluorinated amine intermediates, with 4,4-difluoropent-2-en-1-amine (CAS No: 2229647-25-8) being one of several compounds under investigation. Its structural features make it a valuable building block for synthesizing small-molecule inhibitors targeting various therapeutic areas. For example, researchers have explored its use in developing kinase inhibitors, where fluorine atoms contribute to optimal interactions with protein binding pockets. Additionally, its incorporation into peptidomimetics has shown promise in modulating protein-protein interactions relevant to inflammatory diseases.

The safety profile of 4,4-difluoropent-2-en-1-amine (CAS No: 2229647-25-8) is another critical consideration in its application within pharmaceutical research. While preliminary studies suggest that it exhibits moderate solubility in organic solvents commonly used in synthetic chemistry, further toxicological assessments are necessary to evaluate its potential effects on living systems. As with any chemical entity intended for biological use, rigorous testing under controlled conditions is essential to ensure both efficacy and safety.

In conclusion,4,4-difluoropentaneenimina (CAS No: 2229639–226–5) represents a significant advancement in pharmaceutical chemistry due to its unique structural attributes and versatile reactivity. Its role as a key intermediate in synthesizing bioactive molecules underscores its importance in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound,fluorinated amine derivatives like (Z)-5-amino-penta(2E)-dienoic acid will undoubtedly play an increasingly pivotal role in shaping future therapeutic strategies.